Cas no 847397-31-3 (1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)
1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
- 1-(2,5-dimethoxyphenyl)-4-[1-(3-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
- AB00671278-01
- AKOS016262593
- 847397-31-3
- AKOS001167437
- F0660-2181
- 1-(2,5-dimethoxyphenyl)-4-[1-[(3-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
- 1-(2,5-dimethoxyphenyl)-4-(1-(3-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
- 1-(2,5-dimethoxyphenyl)-4-{1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
-
- Inchi: 1S/C27H27N3O3/c1-18-7-6-8-19(13-18)16-30-23-10-5-4-9-22(23)28-27(30)20-14-26(31)29(17-20)24-15-21(32-2)11-12-25(24)33-3/h4-13,15,20H,14,16-17H2,1-3H3
- InChI Key: LWOPWGABLDFYIE-UHFFFAOYSA-N
- SMILES: O=C1CC(C2=NC3C=CC=CC=3N2CC2C=CC=C(C)C=2)CN1C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 441.20524173g/mol
- Monoisotopic Mass: 441.20524173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 56.6Ų
1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0660-2181-2μmol |
1-(2,5-dimethoxyphenyl)-4-{1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847397-31-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0660-2181-1mg |
1-(2,5-dimethoxyphenyl)-4-{1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847397-31-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0660-2181-2mg |
1-(2,5-dimethoxyphenyl)-4-{1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one |
847397-31-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
Comprehensive Overview of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 847397-31-3)
1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, with the CAS number 847397-31-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties.
The molecular structure of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is characterized by a pyrrolidinone core substituted with a 2,5-dimethoxyphenyl group and a 1H-1,3-benzodiazol-2-yl moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound. The dimethoxyphenyl group contributes to the lipophilicity and stability of the molecule, while the benzodiazepine ring system is responsible for its pharmacological activity.
Recent studies have explored the potential therapeutic applications of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are commonly used to treat depression and anxiety disorders by increasing the levels of serotonin in the brain. Preclinical studies have shown that this compound exhibits potent SSRI activity with a favorable safety profile, making it a promising candidate for further development in psychiatric disorders.
In addition to its SSRI activity, 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has been investigated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and current treatments often have significant side effects. Research has demonstrated that this compound can effectively reduce seizure frequency and duration in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.
The pharmacokinetic properties of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one have also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be administered orally with sustained therapeutic effects. Furthermore, its low toxicity profile in preclinical studies indicates that it may be safe for long-term use in humans.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one in various therapeutic indications. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.
The synthesis of 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one involves several steps and requires careful optimization to achieve high yields and purity. Key synthetic routes include the formation of the pyrrolidinone core through cyclization reactions and the subsequent introduction of the benzodiazepine ring system via condensation reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.
In conclusion, 1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-y}pyrrolidinone (CAS No. 847397--3) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits.
847397-31-3 (1-(2,5-dimethoxyphenyl)-4-{1-(3-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)